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Compound of Interest

Compound Name: GA32

Cat. No.: B12363428

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GA32, also identified as compound 58r, is a potent dual inhibitor of the androgen receptor (AR)

and the glucocorticoid receptor (GR).[1][2][3][4] It has demonstrated significant efficacy in vitro

and in vivo in models of castration-resistant prostate cancer (CRPC), particularly in cases that

have developed resistance to treatments like enzalutamide.[2][5][6] These application notes

provide a comprehensive overview and detailed protocols for the administration of GA32 in

preclinical mouse models, based on available research.
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Characteristic Value Reference

Compound Name GA32 (compound 58r) [2][3][4]

Target(s)
Androgen Receptor (AR),

Glucocorticoid Receptor (GR)
[1][2]

IC50 (AR) 0.13 µM [2]

IC50 (GR) 0.83 µM [2]

CAS Number 1386811-71-7 [3]

Indication

Castration-Resistant Prostate

Cancer (CRPC) with

enzalutamide resistance

[2][5][6]

Experimental Protocols
In Vivo Efficacy Study in a Castration-Resistant Prostate
Cancer (CRPC) Xenograft Mouse Model
This protocol outlines the methodology for assessing the anti-tumor activity of GA32 in a

mouse xenograft model of enzalutamide-resistant CRPC.

1. Animal Model:

Species: Male immunodeficient mice (e.g., BALB/c nude or NOD-SCID).

Cell Line: Human CRPC cell lines resistant to enzalutamide (e.g., a derivative of LNCaP or

VCaP cells).

Tumor Implantation: Subcutaneously inject tumor cells into the flank of each mouse.

Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³) before

initiating treatment. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

2. GA32 Formulation and Administration:
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Formulation: While the exact vehicle from the primary literature is not specified in the initial

search results, a common vehicle for oral gavage of hydrophobic compounds in mice is a

solution of 0.5% carboxymethylcellulose (CMC) and 0.2% Tween 80 in sterile water.

Dosage: A typical starting dose for a novel small molecule inhibitor in a mouse xenograft

model can range from 10 to 50 mg/kg, but this should be optimized based on tolerability and

efficacy studies.

Administration Route: Oral gavage is a common route for administering AR/GR inhibitors.

Dosing Schedule: Administer GA32 orally once daily (QD).

Control Groups:

Vehicle control group receiving the formulation vehicle only.

Positive control group (optional, e.g., a standard-of-care treatment for CRPC).

3. Experimental Workflow:

Experiment Setup Treatment Phase Endpoint Analysis

Tumor Cell
Implantation

Tumor Growth
(100-200 mm³)

Randomization into
Treatment Groups

Daily Oral Gavage
(GA32 or Vehicle)

Monitor Tumor Volume
& Body Weight EuthanasiaAt study endpoint Tumor Excision

& Weight Measurement
Pharmacodynamic &
Histological Analysis

Click to download full resolution via product page

Experimental workflow for in vivo efficacy testing of GA32.

4. Data Collection and Analysis:

Measure tumor volume and mouse body weight 2-3 times per week.

At the end of the study, euthanize the mice and excise the tumors.

Measure the final tumor weight.
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Perform pharmacodynamic analysis on tumor tissue (e.g., Western blot for AR, GR, and

downstream targets).

Conduct histological analysis of tumors and major organs to assess efficacy and potential

toxicity.

Signaling Pathway
GA32 functions by simultaneously inhibiting the androgen receptor (AR) and the glucocorticoid

receptor (GR). In castration-resistant prostate cancer, the GR can be upregulated and take

over the signaling functions of the inhibited AR, leading to continued tumor growth. By blocking

both receptors, GA32 aims to overcome this resistance mechanism.
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Dual inhibition of AR and GR signaling by GA32.

Pharmacokinetics and Toxicity
Detailed pharmacokinetic and toxicity data for GA32 in mice are not extensively available in the

public domain. However, for novel steroidal inhibitors of androgen synthesis, typical terminal

elimination half-lives in mice range from approximately 0.88 to 1.77 hours.[2] Systemic

clearance values can vary significantly between different compounds.[2]

It is crucial to conduct preliminary dose-range finding and toxicity studies to determine the

maximum tolerated dose (MTD) of GA32 before initiating large-scale efficacy experiments. Key

parameters to monitor include:

Body weight: A significant drop in body weight can indicate toxicity.

Clinical signs: Observe mice for any signs of distress, such as changes in posture, activity, or

grooming.

Organ histology: At the end of the study, perform histological analysis of major organs (liver,

kidney, spleen, etc.) to identify any pathological changes.

Conclusion
GA32 is a promising dual AR/GR inhibitor for the treatment of enzalutamide-resistant

castration-resistant prostate cancer. The protocols and information provided here offer a

foundation for researchers to design and execute preclinical studies to further evaluate the

efficacy and mechanism of action of this compound in mouse models. Careful consideration of

the animal model, drug formulation, and endpoints will be critical for obtaining robust and

reproducible data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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